Cas no 2346-69-2 (Benzoic acid,3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)-)

Benzoic acid,3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)- structure
2346-69-2 structure
Product Name:Benzoic acid,3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)-
CAS No:2346-69-2
MF:C19H20O3
MW:296.360305786133
CID:257135
PubChem ID:246632
Update Time:2025-04-19

Benzoic acid,3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)-
    • 3,6-dimethyl-2-(2,4,6-trimethylbenzoyl)benzoic acid
    • 2-Mesitylcarbonyl-3.6-dimethyl-benzoesaeure
    • 3,6-Dimethyl-2-(2,4,6-trimethyl-benzoyl)-benzoesaeure
    • 3,6-dimethyl-2-(2,4,6-trimethyl-benzoyl)-benzoic acid
    • AC1L6II5
    • AC1Q5TEU
    • AG-K-02604
    • AR-1F0024
    • CTK4F1528
    • NSC59945
    • 2346-69-2
    • NSC-59945
    • DTXSID10289243
    • Inchi: 1S/C19H20O3/c1-10-8-13(4)15(14(5)9-10)18(20)16-11(2)6-7-12(3)17(16)19(21)22/h6-9H,1-5H3,(H,21,22)
    • InChI Key: XEJDKLQSXXCIEX-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C(=O)O)=C(C)C=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 296.1413
  • Monoisotopic Mass: 296.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.133
  • Boiling Point: 442.2°C at 760 mmHg
  • Flash Point: 235.4°C
  • Refractive Index: 1.58
  • PSA: 54.37
  • LogP: 4.15780
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